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Compound of Interest

Compound Name: 1,4-Oxathiane

Cat. No.: B103149 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1,4-
Oxathiane, ensuring the safety of laboratory personnel and compliance with waste regulations.

The following procedures are designed for researchers, scientists, and drug development

professionals.

Immediate Safety Considerations
1,4-Oxathiane is a flammable liquid and vapor that can cause serious skin and eye irritation.[1]

[2][3] Inhalation, ingestion, or skin contact may be harmful.[4] It is crucial to handle this

chemical in a well-ventilated area, preferably within a chemical fume hood, while wearing

appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.[1][2][4]

Body Protection: A flame-resistant lab coat.[2][4]

Face Protection: A face shield may be required for splash-prone operations.[1]

Quantitative Hazard and Physical Data
The table below summarizes key quantitative data for 1,4-Oxathiane for easy reference.
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Property Value Source

GHS Hazard Statements H226, H315, H319, H335 [5]

Classification Flammable Liquid (Category 3) [2]

Flash Point 42 °C / 107.6 °F [2]

Boiling Point 147 °C @ 755 mmHg [2]

Specific Gravity 1.110 [2]

Toxicity (LD50, oral rat) 2830 mg/kg [1][5]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the safe disposal of 1,4-Oxathiane
waste.

Step 1: Waste Segregation
Proper segregation is critical to prevent dangerous chemical reactions.

Do Not Mix: Never mix 1,4-Oxathiane waste with other waste streams, especially acids. As

a sulfide-containing compound, it can generate toxic fumes upon contact with acidic

conditions.[6][7]

Dedicated Container: Collect 1,4-Oxathiane waste in a dedicated, properly labeled

hazardous waste container.

Step 2: Containerization
Compatibility: Use a container made of compatible material (e.g., glass or polyethylene) that

is in good condition and has a tightly sealing screw cap.[6][8]

Labeling: The container must be clearly labeled with a hazardous waste tag before any

waste is added. The label should include the full chemical name "1,4-Oxathiane" and an

approximate concentration if mixed with a solvent.[6][8] Do not use chemical formulas or

abbreviations.
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Step 3: Waste Collection
Liquid Waste: Carefully pour surplus or non-recyclable 1,4-Oxathiane solutions into the

designated waste container.[1] Perform this transfer inside a chemical fume hood to

minimize inhalation exposure.

Contaminated Materials: Any materials used for spill cleanup (e.g., absorbent pads,

contaminated gloves) must also be placed in the hazardous waste container.[2]

Step 4: Storage Pending Disposal
Location: Store the sealed waste container in a designated Satellite Accumulation Area

(SAA) near the point of generation.[9]

Conditions: The storage area must be cool, dry, and well-ventilated.[1][2] Keep the container

away from heat, sparks, and open flames.[2]

Secondary Containment: Liquid waste containers should be kept in secondary containment

bins to prevent the spread of material in case of a leak.[8]

Step 5: Arranging for Professional Disposal
Contact EHS: Once the waste container is full or you are finished generating this type of

waste, contact your institution's Environmental Health and Safety (EHS) department or a

licensed chemical waste disposal company to arrange for pickup.[1][8]

Transportation: Do not attempt to transport the hazardous waste yourself. Transportation

must be handled by trained professionals.[10] 1,4-Oxathiane is classified for transport under

UN number 1993 as a flammable liquid.[1]

Step 6: Empty Container Disposal
Decontamination: An empty container that held 1,4-Oxathiane must be properly

decontaminated before being discarded as regular trash.[8][9]

Triple Rinse: Triple rinse the container with a suitable solvent (e.g., acetone or ethanol). The

first rinsate must be collected and disposed of as hazardous waste in your 1,4-Oxathiane
waste container.[8] Subsequent rinsates may be permissible for drain disposal depending on
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local regulations, but collecting all rinses as hazardous waste is the most conservative

approach.

Final Disposal: After triple rinsing and air-drying in a ventilated area, deface or remove the

original label and dispose of the container according to your institution's policy for non-

hazardous lab glass or plastic.[8][10]

Emergency Protocol: Spills
In the event of a 1,4-Oxathiane spill, follow these immediate steps:

Alert Personnel: Immediately alert others in the vicinity.[4]

Remove Ignition Sources: Extinguish all nearby flames and turn off spark-producing

equipment.[2][4]

Ventilate: Ensure the area is well-ventilated.

Containment: Use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent

pads) to soak up the spill.[2]

Cleanup: Wearing appropriate PPE, carefully scoop the absorbed material into your

designated hazardous waste container.[2]

Decontaminate: Clean the spill area with soap and water.

Visualized Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,4-
Oxathiane.
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Diagram 1: 1,4-Oxathiane Disposal Workflow
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Caption: Disposal workflow for 1,4-Oxathiane waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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